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Compound of Interest

Compound Name: Xylenol orange

Cat. No.: B167902 Get Quote

An in-depth examination of the chemical properties, structure, and analytical applications of

Xylenol Orange, a vital metallochromic indicator and spectrophotometric reagent.

Core Chemical Information
Xylenol Orange is a complex organic dye of the triphenylmethane class, widely recognized for

its utility as a sensitive indicator for metal titrations and as a chromogenic agent in

spectrophotometry. It is most commonly utilized in its tetrasodium salt form, which exhibits

good solubility in aqueous solutions.[1]

1.1. Chemical Structure and Formula
The functionality of Xylenol Orange as a metal chelator is attributed to the presence of

iminodiacetic acid groups attached to a cresolsulfonphthalein framework. This intricate

structure allows for the formation of distinctly colored complexes with a variety of metal ions.

Chemical Formula (Acid Form): C₃₁H₃₂N₂O₁₃S[1][2]

Chemical Formula (Tetrasodium Salt): C₃₁H₂₈N₂Na₄O₁₃S[3][4][5][6]

1.2. Physicochemical Properties
The essential physicochemical properties of Xylenol Orange are summarized in the table

below, providing key data for its application in experimental settings.
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Property Value References

Molar Mass (Acid Form) 672.66 g/mol [1][2][7]

Molar Mass (Tetrasodium Salt) 760.58 - 760.6 g/mol [3][4][8]

Melting Point 195 °C (decomposes) [1][8]

Solubility in Water 200 mg/mL [1]

pKa Values

pK₂: 2.58, pK₃: 3.23, pK₄: 6.37,

pK₅: 10.46, pK₆: 12.28 (at

25°C)

Absorption Maxima (λmax)
440 nm & 570 nm (excitation);

575 - 585 nm (in 0.1N NaOH)
[1][6][9]

Emission Maximum 610 nm [1]

Experimental Protocols
Xylenol Orange is a versatile tool in analytical chemistry, with established protocols for both

titrimetric and spectrophotometric analyses.

2.1. Complexometric Titration of Metal Ions
Xylenol Orange is a preferred indicator for the direct ethylenediaminetetraacetic acid (EDTA)

titration of numerous metal ions in acidic media (pH 2-6).[10] The endpoint is characterized by

a sharp and clear color transition from the reddish-violet of the metal-indicator complex to the

yellow of the free indicator.[10]

Detailed Protocol for the Titration of Zinc:

Sample Preparation: An accurately weighed sample containing zinc is dissolved in water,

with minimal addition of acetic acid if required for dissolution. The resulting solution is then

diluted to approximately 50 mL.

Indicator Addition: About 50 mg of a Xylenol Orange indicator mixture is introduced into the

sample solution.
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Buffering: Methenamine (approximately 5 g) is added to buffer the solution, which should

result in a pink-violet coloration.[10]

Titration: The solution is titrated against a standardized 0.05 M disodium EDTA solution.

Endpoint Determination: The titration is complete upon the color change from a deep violet to

a distinct yellow.[10]

2.2. Spectrophotometric Determination of Metals
The strong color formation of Xylenol Orange upon complexation with metal ions allows for

their quantitative determination via spectrophotometry. This method has been successfully

applied to the analysis of metals such as aluminum, bismuth, and zirconium.[10][11][12]

Detailed Protocol for the Spectrophotometric Determination of Aluminum:

Preparation of Calibration Standards: A series of aluminum standard solutions, with

concentrations spanning from 0.0432 to 0.864 mg/L, are prepared. To a 25-mL volumetric

flask containing a standard solution, 1.5 mL of a 1.58 x 10⁻³ M Xylenol Orange solution is

added, and the flask is brought to volume with a potassium hydrogen phthalate (KHP) buffer

at pH 3.0.[12]

Sample Preparation: The unknown sample is treated in the same manner as the calibration

standards.

Absorbance Measurement: The absorbance of each standard and the unknown sample is

measured at the wavelength of maximum absorbance (λmax) of the aluminum-Xylenol
Orange complex, which is 550 nm, using a reagent blank as a reference.[12]

Concentration Determination: A calibration curve is constructed by plotting the absorbance of

the standards against their concentrations. The concentration of aluminum in the unknown

sample is then determined from this curve.

Mandatory Visualizations
3.1. Chemical Structure of Xylenol Orange
Caption: Chemical structure of Xylenol Orange (acid form).
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3.2. Logical Workflow for Complexometric Titration

Sample Preparation

Titration Process

Data Analysis

Dissolve and Dilute Sample

Add Xylenol Orange Indicator

Buffer to Appropriate pH

Titrate with Standardized EDTA Solution

Monitor for Color Change (Red/Violet to Yellow)

Identify Endpoint

Calculate Analyte Concentration

Click to download full resolution via product page

Caption: Logical workflow for metal ion determination via complexometric titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b167902?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Xylenol_orange
https://pubchem.ncbi.nlm.nih.gov/compound/Xylenol-Orange
https://pubchem.ncbi.nlm.nih.gov/compound/Xylenol-Orange-tetrasodium
https://pubchem.ncbi.nlm.nih.gov/compound/Xylenol-Orange-tetrasodium
https://drm-chem.com/en/product/xylenol-orange-tetrasodium-salt-en/
https://www.pentachemicals.eu/data/Specifikace/en/1225.pdf
https://www.lobachemie.com/complexometric-indicators-06507/XYLENOL-ORANGE-CASNO-3618-43-7.aspx
https://www.lobachemie.com/complexometric-indicators-06507/XYLENOL-ORANGE-CASNO-3618-43-7.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB5736236_EN.htm
https://www.merckmillipore.com/FR/en/product/Xylenol-orange-tetrasodium-salt,MDA_CHEM-108677
https://www.researchgate.net/figure/Absorption-spectra-of-xylenol-orange-reagent-in-the-presence-of-cumene-hydroperoxide-at_fig2_379050885
https://digicollections.net/phint/pdf/b/7.2.5.2.5-Complexometric-titrations.pdf
https://www.jstage.jst.go.jp/article/bunsekikagaku1952/27/7/27_7_429/_article
https://www.jstage.jst.go.jp/article/bunsekikagaku1952/27/7/27_7_429/_article
https://asianpubs.org/index.php/ajchem/article/download/25_5_33/6634
https://www.benchchem.com/product/b167902#xylenol-orange-chemical-structure-and-formula
https://www.benchchem.com/product/b167902#xylenol-orange-chemical-structure-and-formula
https://www.benchchem.com/product/b167902#xylenol-orange-chemical-structure-and-formula
https://www.benchchem.com/product/b167902#xylenol-orange-chemical-structure-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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